Cas no 123226-30-2 (Acetonitrile, [3-(hydroxymethyl)phenoxy]-)

• Product Name: Acetonitrile, [3-(hydroxymethyl)phenoxy]-
• CAS No: 123226-30-2
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 1214598
• PubChem ID: 11321137
• Update Time: 2025-04-20

Acetonitrile, [3-(hydroxymethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [3-(hydroxymethyl)phenoxy]-
• 2-[3-(hydroxymethyl)phenoxy]acetonitrile
• FQYJUMVWCVSLPH-UHFFFAOYSA-N
• AKOS000247976
• 123226-30-2
• DTXSID70462212
• alpha-(3-Hydroxymethylphenoxy)acetonitrile
• SCHEMBL4850094

• Inchi： 1S/C9H9NO2/c10-4-5-12-9-3-1-2-8(6-9)7-11/h1-3,6,11H,5,7H2
• InChI Key： FQYJUMVWCVSLPH-UHFFFAOYSA-N
• SMILES： O(CC#N)C1=CC=CC(CO)=C1

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.2Ų